Cas no 489-85-0 (1,4-dimethyl-7-(1-methylethenyl)azulene)

489-85-0 structure
Product name:1,4-dimethyl-7-(1-methylethenyl)azulene
1,4-dimethyl-7-(1-methylethenyl)azulene Chemical and Physical Properties
Names and Identifiers
-
- 1,4-dimethyl-7-(1-methylethenyl)azulene
- Azulene, 1,4-dimethyl-7-(1-methylethenyl)-
- Azulene, 7-isopropenyl-1,4-dimethyl-
- 1,4-Dimethyl-7-isopropenylazulene
- 1,4-dimethyl-7-prop-1-en-2-ylazulene
- 1,4-Dimethyl-7-(1-methylethenyl)-Azulene
- UNII-GD5E5UK4YX
- 1,4-dimethyl-7-(prop-1-en-2-yl)azulene
- GD5E5UK4YX
- 1,4-DIMETHYL-7-PROP-1-EN-2-YL-AZULENE
- 7-Isopropenyl-1,4-dimethylazulene
- CHEBI:173540
- 489-85-0
- Lactarazulene
- DTXSID90197635
- 7-Isopropenyl-1,4-dimethyl-Azulene
- Lactarazulen
- KFLXZUPIDNPCSD-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C15H16/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h5-9H,1H2,2-4H3
- InChI Key: KFLXZUPIDNPCSD-UHFFFAOYSA-N
- SMILES: CC1=C2C=CC(=C2C=C(C=C1)C(=C)C)C
Computed Properties
- Exact Mass: 196.12528
- Monoisotopic Mass: 196.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,4-dimethyl-7-(1-methylethenyl)azulene Related Literature
-
J. M. Mellor,S. Munavalli Q. Rev. Chem. Soc. 1964 18 270
-
D. H. R. Barton,P. De Mayo Q. Rev. Chem. Soc. 1957 11 189
-
L. O. Brockway,T. W. J. Taylor,R. P. Linstead,T. G. Pearson,S. Peat,R. D. Haworth Annu. Rep. Prog. Chem. 1937 34 196
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